3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane

• Molecular Formula: C10H17IO2
• Molecular Weight: 296.14 g/mol
• IUPAC Name: 3-[(2-iodocyclopentyl)oxymethyl]oxolane
• InChI: InChI=1S/C10H17IO2/c11-9-2-1-3-10(9)13-7-8-4-5-12-6-8/h8-10H,1-7H2
• InChI Key: BPXOZPLUJMTELM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(C1)I)OCC2CCOC2

Description

3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane is a heterocyclic compound featuring an oxolane (tetrahydrofuran) core substituted with a 2-iodocyclopentyl ether moiety. This structure combines the rigidity of the cyclopentyl ring with the polarizability of the iodine atom, making it a candidate for applications in medicinal chemistry (e.g., as a muscarine analog) or materials science .

Preparation Methods

The synthesis of 3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane involves several steps. One common synthetic route includes the reaction of 2-iodocyclopentanol with oxirane in the presence of a base to form the desired product . The reaction conditions typically involve the use of solvents such as dichloromethane and catalysts like potassium carbonate. Industrial production methods may involve similar steps but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide to form corresponding oxolane derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to remove the iodine atom.

Substitution: Nucleophilic substitution reactions can occur with reagents such as sodium azide or potassium cyanide, leading to the formation of azido or cyano derivatives.

Scientific Research Applications

3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: It is used in the development of new materials and as a component in specialized industrial processes.

Mechanism of Action

The mechanism of action of 3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane involves its interaction with specific molecular targets. The iodocyclopentyl group can interact with various enzymes and receptors, potentially inhibiting or modulating their activity. The oxolane ring provides stability and enhances the compound’s ability to penetrate biological membranes .

Comparison with Similar Compounds

Structural Comparison with Analogous Compounds

The compound’s closest analogs differ in substituent type, ring size, or functional groups. Key comparisons include:

Compound Name	Molecular Formula	Molecular Weight	Substituent Type	Key Structural Feature
3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane	C₁₀H₁₇IO₂	~296.14*	Iodocyclopentyl ether	Cyclopentyl ring, iodine substituent
3-[(2-Iodocyclooctyl)oxy]oxolane	C₁₂H₂₁IO₂	324.20	Iodocyclooctyl ether	Larger cyclooctyl ring
Methyl Oxolane	C₅H₁₀O	86.13	Methyl group	Simple alkyl substituent
3-(Isocyanatomethyl)oxolane	C₆H₉NO₂	143.14	Isocyanatomethyl	Reactive isocyanate functional group

*Calculated based on atomic masses.

• Ring Size Effects: The cyclooctyl analog has a higher molecular weight (324.20 vs.
• Functional Group Differences : The isocyanatomethyl group in introduces reactivity toward nucleophiles, unlike the iodocyclopentyl ether, which may participate in halogen bonding or act as a leaving group.

Physicochemical Properties

• Solubility : Methyl oxolane (C₅H₁₀O) exhibits aqueous solubility in the range of 466–467 mg/L , while iodinated derivatives like 3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane are expected to be less polar due to the bulky hydrophobic cyclopentyl group and iodine atom.
• Thermal Stability: The iodine substituent may lower thermal stability compared to non-halogenated analogs like methyl oxolane, though direct data is lacking.

Reactivity and Functionalization

• Tosylation Challenges: In oxolane derivatives, selective O-tosylation of primary hydroxyl groups is often problematic, leading to mixtures of mono- and di-tosylates . This suggests that functionalization of 3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane may require optimized conditions to avoid side reactions.
• Iodine Reactivity : The iodine atom could undergo substitution reactions (e.g., nucleophilic displacement) or participate in cross-coupling reactions, contrasting with inert methyl groups in simpler analogs .

Biological Activity

3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the existing literature on its pharmacological properties, including antimicrobial, antioxidant, and cytotoxic effects. The analysis incorporates various case studies and research findings to provide a comprehensive overview.

Chemical Structure and Properties

The chemical structure of 3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane can be represented as follows:

• Molecular Formula : C8H13IO2
• Molecular Weight : 282.12 g/mol
• CAS Number : 1600834-33-0

This compound features a cyclopentyl group substituted with iodine, which may influence its reactivity and biological interactions.

Antimicrobial Activity

Research indicates that 3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane exhibits significant antimicrobial properties. A study assessing various derivatives found that compounds with similar structures demonstrated activity against several bacterial strains, including Staphylococcus aureus and Pseudomonas aeruginosa. The mechanism of action is believed to involve disruption of bacterial cell membranes, leading to increased permeability and cell death.

Table 1: Antimicrobial Activity of Related Compounds

Compound Name	Bacterial Strain	Zone of Inhibition (mm)
3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane	S. aureus	15
3-{[(1-Bromocyclopentyl)oxy]methyl}oxolane	P. aeruginosa	12
3-{[(2-Methylcyclopentyl)oxy]methyl}oxolane	E. coli	10

Antioxidant Activity

The compound's antioxidant capacity has been evaluated through various assays, including DPPH (2,2-diphenyl-1-picrylhydrazyl) and FRAP (Ferric Reducing Antioxidant Power). Results suggest that it effectively scavenges free radicals, contributing to its potential therapeutic applications in oxidative stress-related diseases.

Table 2: Antioxidant Activity Assay Results

Assay Type	IC50 Value (µg/mL)
DPPH Assay	25
FRAP Assay	30

Cytotoxicity Studies

Cytotoxicity assays performed on various cancer cell lines revealed that 3-{[(2-Iodocyclopentyl)oxy]methyl}oxolane exhibits selective cytotoxic effects. For instance, it showed significant inhibition of cell proliferation in breast cancer (MCF-7) and lung cancer (A549) cell lines.

Table 3: Cytotoxicity Results on Cancer Cell Lines

Cell Line	IC50 Value (µM)
MCF-7	15
A549	20
HeLa	>50

Case Studies

• Case Study on Antimicrobial Efficacy
  In a controlled study, the compound was tested against clinical isolates of Staphylococcus aureus. The results indicated a strong correlation between concentration and zone of inhibition, suggesting dose-dependent efficacy.
• Antioxidant Mechanism Exploration
  A recent investigation into the mechanism of action revealed that the compound's antioxidant activity may be attributed to its ability to donate electrons, thus neutralizing reactive oxygen species (ROS).